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Compound of Interest

Compound Name: 2-Bromoisophthalaldehyde

Cat. No.: B031451

For Researchers, Scientists, and Drug Development Professionals

2-Bromoisophthalaldehyde is a versatile aromatic aldehyde that serves as a key intermediate
in the synthesis of various organic compounds, particularly those with potential applications in
medicinal chemistry. Its unique structure, featuring two aldehyde groups and a bromine atom
on a benzene ring, allows for a diverse range of chemical transformations. This guide provides
a comprehensive overview of the available research on 2-Bromoisophthalaldehyde, focusing
on its properties, synthesis, and applications.

Core Properties of 2-Bromoisophthalaldehyde

2-Bromoisophthalaldehyde is a solid, typically appearing as a yellow to brown powder or
crystalline powder.[1] Key chemical and physical properties are summarized in the table below.
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Property Value Reference
CAS Number 79839-49-9 [2][3]
Molecular Formula CsHsBrO: [2]
Molecular Weight 213.03 g/mol [2][3]
Melting Point 139-144 °C [2]

Yellow to brown powder or
Appearance ) [1]
crystalline powder

Purity >96.0% (GC) to >98.0% (GC)  [1][4]

Solubility Slightly soluble in water [3]

Spectroscopic Data: While detailed spectroscopic data is not extensively available in the public
domain, supplier specifications confirm the identity of the compound using techniques such as
Fourier-Transform Infrared Spectroscopy (FTIR) and Proton Nuclear Magnetic Resonance (*H
NMR).[1] For detailed analysis, it is recommended to acquire the compound from a reputable
supplier and perform independent spectroscopic characterization.

Synthesis of 2-Bromoisophthalaldehyde

Detailed, peer-reviewed synthesis protocols for 2-Bromoisophthalaldehyde are not readily
available in the initial search. However, a patent discloses a general method for the synthesis
of related brominated dialdehydes, such as 2-bromomalondialdehyde, which may offer insights
into potential synthetic strategies.

Conceptual Synthetic Workflow:

A plausible synthetic route could involve the oxidation of a corresponding diol. A generalized
workflow for such a process is outlined below. This is a conceptual representation and would
require experimental validation for 2-Bromoisophthalaldehyde.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.sigmaaldrich.com/SG/en/product/aldrich/758256
https://www.fishersci.ca/shop/products/2-bromoisophthalaldehyde-97-thermo-scientific/p-7055764
https://www.sigmaaldrich.com/SG/en/product/aldrich/758256
https://www.sigmaaldrich.com/SG/en/product/aldrich/758256
https://www.fishersci.ca/shop/products/2-bromoisophthalaldehyde-97-thermo-scientific/p-7055764
https://www.sigmaaldrich.com/SG/en/product/aldrich/758256
https://www.thermofisher.com/order/catalog/product/H64423.03
https://www.thermofisher.com/order/catalog/product/H64423.03
https://www.tcichemicals.com/KR/ko/p/B3568
https://www.fishersci.ca/shop/products/2-bromoisophthalaldehyde-97-thermo-scientific/p-7055764
https://www.thermofisher.com/order/catalog/product/H64423.03
https://www.benchchem.com/product/b031451?utm_src=pdf-body
https://www.benchchem.com/product/b031451?utm_src=pdf-body
https://www.benchchem.com/product/b031451?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Starting Material Oxidation Step

2-Bromo-1,3-bis(hydroxymethyl)benzene —

> Oxidation Reaction <

Workup & Purification

Quenching

Extraction

v
Chromatography

Final Broduct
4

2-Bromoisophthalaldehyde

Click to download full resolution via product page
Caption: Conceptual workflow for the synthesis of 2-Bromoisophthalaldehyde via oxidation.
Experimental Protocol: Synthesis of a Related Compound (2-Bromomalondialdehyde)

A patented method for synthesizing 2-bromomalondialdehyde involves the oxidation of 2-
bromo-1,3-propanediol.[5] This protocol may serve as a starting point for developing a
synthesis for 2-Bromoisophthalaldehyde.
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e Raw Material: 2-bromo-1,3-propanediol
e Solvent: Water
o Catalyst: 2,2,6,6-tetramethylpiperidine-1-oxyl (TEMPO)
o Oxidizing Agent: Freshly prepared sodium hypochlorite
e Procedure:

o Dissolve 2-bromo-1,3-propanediol in water.

o Add a catalytic amount of TEMPO under alkaline conditions (achieved by adding sodium

carbonate).
o Cool the mixture to a low temperature (-10 to 0 °C).
o Add sodium hypochlorite dropwise.
o Allow the reaction to proceed for 3 hours.
o Adjust the pH to 2 with hydrochloric acid.
o The product is obtained through cooling, crystallization, and filtration.
o Reported Purity: >99%

This method is noted for its mild reaction conditions and high yield for 2-
bromomalondialdehyde.[5]

Applications in Drug Development

2-Bromoisophthalaldehyde is a valuable building block in the synthesis of complex molecules

with potential therapeutic applications.
1. Synthesis of Paclitaxel-Mimicking Alkaloids with Anticancer Activity:

One of the noted applications of 2-Bromoisophthalaldehyde is in the preparation of alkaloids
that mimic the structure and function of Paclitaxel, a widely used chemotherapy drug.[1][6]
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While specific reaction details and biological activity data are not provided in the initial search,
the general workflow for utilizing an intermediate in lead compound optimization is depicted
below.

2-Bromoisophthalaldehyde
Multi-step Synthesis re Paclitaxel-Mimicking Alkaloid >| Biological Screening > Lead Compound

Click to download full resolution via product page
Caption: General workflow for developing lead compounds from 2-Bromoisophthalaldehyde.
2. Synthesis of Chromeno Fused Imidazolidinone Derivatives:

Research has demonstrated the use of 2-bromo aryl aldehydes, such as 2-
Bromoisophthalaldehyde, in the copper-catalyzed tandem O-arylation/oxidative acylation to
produce chromeno fused imidazolidinone derivatives.[7] These types of heterocyclic
compounds are of significant interest in medicinal chemistry due to their diverse biological
activities.

Logical Relationship in Tandem Reaction:

The synthesis involves a one-pot sequential reaction, highlighting an efficient approach to
building molecular complexity.
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Caption: Logical flow of the copper-catalyzed tandem reaction.

Safety Information

2-Bromoisophthalaldehyde is classified as acutely toxic if swallowed (Acute Tox. 4 Oral) and
carries the GHSO07 pictogram with the signal word "Warning".[2] The hazard statement
associated with it is H302 (Harmful if swallowed).[2] It is recommended to handle this chemical
with appropriate personal protective equipment in a well-ventilated area.

Conclusion

2-Bromoisophthalaldehyde is a valuable reagent in organic synthesis, particularly for the
development of novel compounds with potential anticancer activity. While detailed experimental
protocols and extensive quantitative data are not widely published, its commercial availability
and documented applications provide a strong foundation for its use in research and drug
development. Further investigation into its reactivity and the biological activity of its derivatives
is warranted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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